Cas no 52039-87-9 (1,2,4-Triazolidine-3,5-dione, 4-(4-chlorophenyl)-)

1,2,4-Triazolidine-3,5-dione, 4-(4-chlorophenyl)- structure
52039-87-9 structure
Product Name:1,2,4-Triazolidine-3,5-dione, 4-(4-chlorophenyl)-
CAS No:52039-87-9
MF:C8H6ClN3O2
MW:211.605140209198
CID:360808
PubChem ID:5305598
Update Time:2025-04-19

1,2,4-Triazolidine-3,5-dione, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolidine-3,5-dione, 4-(4-chlorophenyl)-
    • 4-(4-chlorophenyl)-1,2,4-triazolidine-3,5-dione
    • SCHEMBL3022499
    • 52039-87-9
    • CCA03987
    • AKOS003389053
    • CHEMBL4917757
    • 4-(4-chlorophenyl)urazole
    • 4-(4-CHLOROPHENYL)-1,2,4-TRIAZOLANE-3,5-DIONE
    • DTXSID70415460
    • Inchi: 1S/C8H6ClN3O2/c9-5-1-3-6(4-2-5)12-7(13)10-11-8(12)14/h1-4H,(H,10,13)(H,11,14)
    • InChI Key: SQLIARONYUYNQT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(NNC1=O)=O

Computed Properties

  • Exact Mass: 211.01498
  • Monoisotopic Mass: 211.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.44
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